
Isovanillin-d3: A Technical Guide to its Chemical
Properties and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isovanillin-d3

Cat. No.: B134186 Get Quote

Introduction: Isovanillin-d3, the deuterated form of isovanillin (3-hydroxy-4-

methoxybenzaldehyde), is a phenolic aldehyde of significant interest to the scientific

community, particularly in the fields of pharmacology, analytical chemistry, and drug

development. As a stable isotope-labeled compound, it serves as an invaluable tool for

researchers, primarily as an internal standard for quantitative mass spectrometry-based

analyses and in studies investigating the pharmacokinetics and metabolism of isovanillin and

related compounds.[1] This guide provides a comprehensive overview of the core chemical

properties, experimental methodologies, and biological significance of Isovanillin-d3.

Core Chemical and Physical Properties
The introduction of three deuterium atoms in the methoxy group of isovanillin results in a

predictable mass shift, which is fundamental to its application in isotope dilution mass

spectrometry. The physical properties are largely comparable to its non-deuterated analogue.
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Property Value (Isovanillin-d3) Value (Isovanillin)

Molecular Formula C₈H₅D₃O₃ C₈H₈O₃[2][3]

Molecular Weight 155.17 g/mol [1][4] 152.15 g/mol [3][5]

CAS Number 74495-73-1[1] 621-59-0[2][3]

Melting Point
Not specified; expected to be

similar to Isovanillin.
112-116 °C[5][6][7]

Boiling Point
Not specified; expected to be

similar to Isovanillin.

179 °C @ 15 mmHg[5] / 308-

309 °C @ 760 mmHg (est.)[8]

Appearance
Translucent crystals

(expected)
Translucent crystals[5]

Solubility Soluble in DMSO[9] Soluble in DMSO[9]

Spectroscopic and Chemical Identifiers
These identifiers are crucial for substance registration, database searching, and computational

modeling.

Identifier Type Value (Isovanillin-d3)

SMILES [2H]C([2H])([2H])Oc1cc(C=O)ccc1O

InChI
1S/C8H8O3/c1-11-8-4-6(5-9)2-3-7(8)10/h2-

5,10H,1H3/i1D3

InChIKey MWOOGOJBHIARFG-FIBGUPNXSA-N[4]

Synonyms 3-Hydroxy-4-(methoxy-d3)benzaldehyde

Experimental Protocols and Synthesis
General Synthesis of Methoxy-Deuterated Isovanillin
The synthesis of Isovanillin-d3 typically involves the selective methylation of a dihydroxy

precursor using a deuterated methyl source. A common strategy is adapted from the synthesis
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of the related compound, Vanillin-d3.[10]

Protocol:

Precursor Selection: The synthesis starts with a suitable precursor, 3,4-

dihydroxybenzaldehyde (protocatechuic aldehyde).

Selective Methylation: The more acidic hydroxyl group at the 4-position is selectively

protected, or reaction conditions are optimized to favor methylation at the 4-position.

Deuteromethylation: The compound is then reacted with a deuterated methylating agent,

such as iodomethane-d3 (CD₃I), in a strongly basic medium.[10] The base (e.g., sodium

hydroxide) deprotonates the remaining hydroxyl group, which then acts as a nucleophile,

attacking the iodomethane-d3 to form the deuterated methoxy ether.

Work-up and Purification: Following the reaction, the mixture is neutralized. The product,

Isovanillin-d3, is extracted using an organic solvent. Purification is achieved through

techniques such as recrystallization or column chromatography to yield the final high-purity

product.
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Caption: General workflow for the synthesis of Isovanillin-d3.

Biological Activity and Metabolic Pathway
Isovanillin is recognized for its distinct biological activities, which are presumed to be retained

by its deuterated analogue. The primary mechanism of action is the inhibition of aldehyde

oxidase.[5][6][9]
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Aldehyde Oxidase (AO) Inhibition: Isovanillin is a potent and selective competitive inhibitor of

aldehyde oxidase (EC 1.2.3.1).[2][5][9] Unlike many substrates, it is not metabolized by this

enzyme. This property makes it a valuable tool for studying the metabolic pathways of other

drugs and xenobiotics that are substrates for AO.

Metabolism by Aldehyde Dehydrogenase (ALDH): Since it is not a substrate for aldehyde

oxidase, isovanillin is primarily metabolized in vivo by aldehyde dehydrogenase (ALDH).[5]

[11] This enzyme oxidizes the aldehyde group to a carboxylic acid, forming isovanillic acid.

The deuterated methoxy group in Isovanillin-d3 is expected to remain intact during this

metabolic conversion.

Other Reported Activities: The non-deuterated form, isovanillin, has demonstrated

antispasmodic and antidiarrheal activities in animal studies. It also exhibits antifungal and

antibacterial properties.[2][6]
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Caption: Metabolic fate of Isovanillin-d3 in biological systems.

Applications in Research and Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Isovanillin
https://en.wikipedia.org/wiki/Isovanillin
https://www.selleckchem.com/products/lsovanillin.html
https://en.wikipedia.org/wiki/Isovanillin
https://www.medchemexpress.com/Isovanillin.html
https://www.benchchem.com/product/b134186?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isovanillin
https://www.smolecule.com/products/s605032
https://www.benchchem.com/product/b134186?utm_src=pdf-body-img
https://www.benchchem.com/product/b134186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary utility of Isovanillin-d3 for scientists and drug development professionals lies in its

isotopic labeling.

Internal Standard: In bioanalytical methods, such as liquid chromatography-mass

spectrometry (LC-MS), Isovanillin-d3 is an ideal internal standard for the accurate

quantification of isovanillin in complex biological matrices like plasma or urine. Its chemical

and physical properties are nearly identical to the analyte, ensuring similar behavior during

sample preparation and analysis, while its mass difference allows for clear differentiation by

the mass spectrometer.

Metabolic and Pharmacokinetic Studies: Deuteration can sometimes alter the metabolic rate

of a drug (the "kinetic isotope effect").[1] Using Isovanillin-d3 allows researchers to trace the

metabolic fate of the molecule in vivo and in vitro, providing crucial data for ADME

(absorption, distribution, metabolism, and excretion) studies without the need for radioactive

labeling.[1]

Enzyme Inhibition Studies: As a known inhibitor of aldehyde oxidase, Isovanillin-d3 can be

used as a reference compound in screening assays to identify new inhibitors or to probe the

function of this important drug-metabolizing enzyme.[5][6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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